Cas no 902950-28-1 (6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: 6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 902950-28-1
• MF: C₂₄H₁₉ClN₂O₄S
• MW: 466.936663866043
• CID: 5441776
• Update Time: 2025-05-22

6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)sulfonylquinolin-4-amine
• 6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine

• Inchi： 1S/C24H19ClN2O4S/c1-15-2-6-18(7-3-15)32(28,29)23-14-26-20-8-4-16(25)12-19(20)24(23)27-17-5-9-21-22(13-17)31-11-10-30-21/h2-9,12-14H,10-11H2,1H3,(H,26,27)
• InChI Key： QRPUVGDUANFUNK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(NC2=CC=C3OCCOC3=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine

6-Chloro-N-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-3-(4-Methylbenzenesulfonyl)Quinolin-4-Amine: A Comprehensive Overview

The compound with CAS No. 902950-28-1, commonly referred to as 6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a quinoline backbone, a sulfonyl group, and a benzodioxin moiety. The presence of these functional groups suggests potential applications in drug development, particularly in targeting specific biological pathways or enzymes.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry due to their diverse biological activities. The quinolin-4-amine core of this compound is particularly interesting as it has been linked to various pharmacological effects, including anti-inflammatory and antiproliferative activities. The substitution pattern on the quinoline ring plays a crucial role in determining its bioactivity. In this case, the 6-chloro substitution adds electron-withdrawing effects, potentially enhancing the molecule's ability to interact with target proteins.

The benzodioxin moiety attached to the nitrogen atom further complicates the structure and introduces additional electronic effects. Benzodioxins are known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence the molecule's solubility and permeability. This feature is critical for drug design as it affects how the compound is absorbed and distributed within the body.

One of the most intriguing aspects of this compound is its sulfonyl group at position 3 of the quinoline ring. Sulfonyl groups are often used in drug design to improve metabolic stability and enhance binding affinity to target molecules. Recent research has shown that sulfonylated quinolines exhibit potent inhibitory activity against certain kinases, making them promising candidates for anticancer therapies.

From a synthetic perspective, the construction of such a complex molecule requires a multi-step approach involving advanced organic chemistry techniques. The synthesis typically begins with the preparation of the quinoline core, followed by functionalization at specific positions to introduce the sulfonyl and benzodioxin groups. The introduction of chlorine at position 6 is often achieved through electrophilic substitution reactions, while coupling reactions are employed to attach the benzodioxin moiety.

Recent advancements in asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound. Enantiopure compounds are essential for studying stereochemical effects on biological activity and for developing chiral drugs with improved efficacy and reduced side effects.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous solutions but demonstrates excellent permeability across biological membranes. These properties are advantageous for oral drug delivery systems but may require formulation adjustments to optimize bioavailability.

Preclinical studies have revealed that 6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine displays potent inhibitory activity against several key enzymes involved in inflammatory pathways. This suggests its potential use as an anti-inflammatory agent or as a modulator in chronic inflammatory diseases.

Moreover, recent investigations into its antiproliferative effects against various cancer cell lines have shown promising results. The compound appears to selectively inhibit cancer cell growth without significantly affecting normal cells, indicating a favorable therapeutic index.

In conclusion, CAS No. 902950-28-1 represents a sophisticated organic molecule with significant potential in drug discovery and development. Its unique structure combines multiple functional groups that contribute to its diverse biological activities and pharmacokinetic properties. As research continues to uncover its full spectrum of applications, this compound stands out as a valuable tool in advancing therapeutic interventions across various disease states.